molecular formula C11H19N B053439 Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI) CAS No. 112466-20-3

Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)

Cat. No. B053439
CAS RN: 112466-20-3
M. Wt: 165.27 g/mol
InChI Key: JXABZUKPGATLHK-ISUQUUIWSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI) is a cyclic amine compound that has gained significant attention in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

The mechanism of action of Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)) is not fully understood. However, it is believed that this compound acts on the central nervous system by binding to specific receptors. This binding results in the modulation of certain neurotransmitters, leading to changes in neuronal activity.
Biochemical and Physiological Effects:
Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)) has been shown to have various biochemical and physiological effects. This compound has been shown to have an impact on the release of certain neurotransmitters, including dopamine and serotonin. Additionally, this compound has been shown to have an impact on neuronal activity, leading to changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)) has several advantages and limitations for lab experiments. One advantage is that this compound has a unique structure, making it an interesting compound to study. Additionally, this compound has been shown to have an impact on the central nervous system, making it a potential candidate for the development of new drugs. However, one limitation is that the mechanism of action of this compound is not fully understood, making it difficult to study.

Future Directions

There are several potential future directions for the study of Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)). One potential direction is the development of new drugs based on the structure of this compound. Additionally, this compound could be studied further to gain a better understanding of its mechanism of action and potential uses in the treatment of neurological disorders. Finally, this compound could be studied in combination with other compounds to determine potential synergistic effects.
Conclusion:
Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)) is a cyclic amine compound that has gained significant attention in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research. While the mechanism of action of this compound is not fully understood, it has the potential to be used in the development of new drugs and the treatment of neurological disorders. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis method for Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)) involves the reaction of cyclohexanone with diethylamine in the presence of lithium aluminum hydride. This reaction results in the formation of a cyclic amine compound with a unique structure.

Scientific Research Applications

Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)) has been studied for its potential use in scientific research. This compound has been shown to have an impact on the central nervous system and has been studied for its potential use in the treatment of various neurological disorders. Additionally, this compound has been studied for its potential use in the development of new drugs.

properties

CAS RN

112466-20-3

Product Name

Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)

Molecular Formula

C11H19N

Molecular Weight

165.27 g/mol

IUPAC Name

(1R,2S,3R,4R,6R)-N,1-diethyltricyclo[2.2.1.02,6]heptan-3-amine

InChI

InChI=1S/C11H19N/c1-3-11-6-7-5-8(11)9(11)10(7)12-4-2/h7-10,12H,3-6H2,1-2H3/t7-,8-,9-,10-,11-/m1/s1

InChI Key

JXABZUKPGATLHK-ISUQUUIWSA-N

Isomeric SMILES

CC[C@@]12C[C@H]3C[C@@H]1[C@@H]2[C@@H]3NCC

SMILES

CCC12CC3CC1C2C3NCC

Canonical SMILES

CCC12CC3CC1C2C3NCC

synonyms

Tricyclo[2.2.1.02,6]heptan-3-amine, N,1-diethyl-, stereoisomer (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.